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Introduction

17a-hydroxyprogesterone caproate (17-OHPC) is a synthetic progestin used to reduce the risk
of preterm birth in pregnant women with a history of spontaneous preterm birth. Accurate
guantification of 17-OHPC in plasma is crucial for pharmacokinetic studies and therapeutic
drug monitoring. Solid-phase extraction (SPE) is a widely used technique for the selective
extraction and purification of 17-OHPC from complex biological matrices like plasma, ensuring
minimal matrix effects and high recovery rates prior to analysis by methods such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] This application note provides
a detailed protocol for the solid-phase extraction of 17-OHPC from human plasma using Oasis
HLB cartridges.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described SPE protocol,
including linearity, recovery, and precision, as reported in published literature.
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Table 1: Linearity and Limit of Quantification

. Lower Limit of
Linear Range

Analyte Quantification Reference
(ng/mL)
(LLOQ) (ng/mL)
17-OHPC 0.5-50 0.5 [1]
17-OHPC 1-200 1 [2]

Table 2: Extraction Recovery

Concentration

Analyte Mean Recovery (%) Reference
(ng/mL)

17-OHPC 5 97.1 [1]

17-OHPC 10 92.6 [1]

17-OHPC 50 88.7 [1]

Table 3: Intra-day and Inter-day Precision (as % CV)
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. Intra-day Inter-day

Concentration L L
Analyte Precision (% Precision (% Reference

(ng/mL)

CvV) Cv)

17-OHPC 0.5 16.7 14.2 [1][3]
17-OHPC 1.0 12.4 12.3 [1][3]
17-OHPC 2.5 13.7 13.6 [1][3]
17-OHPC 5.0 1.4 13.0 [1][3]
17-OHPC 10 5.2 7.9 [1][3]
17-OHPC 25 3.7 10.5 [1][3]
17-OHPC 50 5.3 4.6 [1][3]
17-OHPC, 17-

Not Specified <15 <15 [2]
OHP, P

Experimental Protocol

This protocol is based on methodologies described for the extraction of 17-OHPC from human
plasma for LC-MS/MS analysis.[1][2]

Materials:

e Human plasma samples

e 170-hydroxyprogesterone caproate (17-OHPC) reference standard

e Internal Standard (IS), e.g., Medroxyprogesterone acetate (MPA)[1][2]
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid
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Oasis® HLB 1 cc (30 mg) extraction cartridges[1][2]

Vacuum manifold for SPE

Centrifuge

Evaporator (e.g., nitrogen evaporator)

Vortex mixer

Procedure:

o Sample Pre-treatment:

[e]

Thaw frozen plasma samples at room temperature.

[e]

Vortex the samples to ensure homogeneity.[4]

o

Pipette 400 pL of plasma into a clean tube.[1][2]

[¢]

Add the internal standard solution (e.g., 25 L of 125 ng/mL MPA in methanol).[1]

[¢]

Dilute the plasma with 1 mL of water.[1][2]

Vortex the mixture.

[e]

e Solid-Phase Extraction:
o Cartridge Conditioning:
» Place the Oasis HLB cartridges on the vacuum manifold.

» Condition the cartridges by passing 1 mL of methanol followed by 1 mL of water under
low vacuum.[1][2] Do not let the cartridges dry out.

o Sample Loading:

» Load the pre-treated plasma sample onto the conditioned cartridge.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5951785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4398913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138984/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

= Apply a gentle vacuum to pass the entire sample through the cartridge.
o Washing:

» Wash the cartridge with 1 mL of 50% methanol in water to remove interfering
substances.[1][2]

» Dry the cartridge under vacuum for a few minutes.
o Elution:
= Place clean collection tubes inside the manifold.

» Elute the 17-OHPC and the internal standard from the cartridge with 1 mL of methanol.
[11[2]

e Evaporation and Reconstitution:
o Evaporate the eluent to dryness under a stream of nitrogen at approximately 40°C.

o Reconstitute the dried residue in 100 pL of a suitable solvent (e.g., methanol or the initial
mobile phase of the LC-MS system).[1][2]

o Vortex the reconstituted sample to ensure complete dissolution.
e Analysis:
o Transfer the reconstituted sample to an autosampler vial.

o Inject an appropriate volume (e.g., 10-20 uL) into the LC-MS/MS system for analysis.[1][2]

Experimental Workflow Diagram
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Sample Pre-treatment

1. Thaw and vortex 400 pL plasma

;

2. Add Internal Standard (e.g., MPA)

\

3. Dilute with 1 mL water

\ Solid-Phase Extraction (Oasis HLB)

5. Condition Cartridge

4. Vortex mix (Methanol, then Water)

6. Load Sample

7. Wash Cartridge
(50% Methanol)

;

8. Elute Analyte
(Methanol)

Post-Extraction

9. Evaporate to Dryness

:

10. Reconstitute in Mobile Phase

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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